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CID 11157536 CID 11157536
Brand Name: Vulcanchem
CAS No.: 571188-82-4
VCID: VC0153337
InChI: InChI=1S/C27H34BrN7O3/c1-17-20-16-30-25(32-23(20)35(24(36)22(17)28)18-7-5-6-8-18)31-21-10-9-19(15-29-21)33-11-13-34(14-12-33)26(37)38-27(2,3)4/h9-10,15-16,18H,5-8,11-14H2,1-4H3,(H,29,30,31,32)
SMILES: CC1=C(C(=O)N(C2=NC(=NC=C12)NC3=NC=C(C=C3)N4CCN(CC4)C(=O)OC(C)(C)C)C5CCCC5)Br
Molecular Formula: C27H34BrN7O3
Molecular Weight: 584.5 g/mol

CID 11157536

CAS No.: 571188-82-4

Reference Standards

VCID: VC0153337

Molecular Formula: C27H34BrN7O3

Molecular Weight: 584.5 g/mol

CID 11157536 - 571188-82-4

CAS No. 571188-82-4
Product Name CID 11157536
Molecular Formula C27H34BrN7O3
Molecular Weight 584.5 g/mol
IUPAC Name tert-butyl 4-[6-[(6-bromo-8-cyclopentyl-5-methyl-7-oxopyrido[2,3-d]pyrimidin-2-yl)amino]pyridin-3-yl]piperazine-1-carboxylate
Standard InChI InChI=1S/C27H34BrN7O3/c1-17-20-16-30-25(32-23(20)35(24(36)22(17)28)18-7-5-6-8-18)31-21-10-9-19(15-29-21)33-11-13-34(14-12-33)26(37)38-27(2,3)4/h9-10,15-16,18H,5-8,11-14H2,1-4H3,(H,29,30,31,32)
Standard InChIKey UTSOLZWQDXJQRH-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(C2=NC(=NC=C12)NC3=NC=C(C=C3)N4CCN(CC4)C(=O)OC(C)(C)C)C5CCCC5)Br
Canonical SMILES CC1=C(C(=O)N(C2=NC(=NC=C12)NC3=NC=C(C=C3)N4CCN(CC4)C(=O)OC(C)(C)C)C5CCCC5)Br
PubChem Compound 11157536
Last Modified Nov 11 2021
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